Cas no 10329-75-6 (H-LEU-LEU-LEU-OH)

• Product Name: H-LEU-LEU-LEU-OH
• CAS No: 10329-75-6
• MF: C₁₈H₃₅N₃O₄
• MW: 357.488205194473
• MDL: MFCD00038309
• CID: 173659
• PubChem ID: 24896267
• Update Time: 2025-10-29

H-LEU-LEU-LEU-OH Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-leucyl-L-leucyl-
• Leu-Leu-Leu
• H-Leu-Leu-Leu-OH
• LEU-LEU-LEU CRYSTALLINE
• Leu-Leu-Leu-OH
• Leucylleucylleucin
• leucyl-leucyl-leucine
• L-LEUCYLLEUCYLLEUCINE
• L-LEUCY-L-LEUCYL-L-LEUCINE
• L-LEUCYL-L-LEUCYL-L-LEUCINE
• tri-leucine
• Leucylleucylleucine
• Trileucine
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoic acid
• (S)-2-((S)-2-((S)-2-Amino-4-methylpentanamido)-4-methylpentanamido)-4-methylpentanoicacid
• L-Leu-L-Leu-L-Leu
• L6HEL5ZI2V
• CS-W011832
• CHEBI:74541
• 10329-75-6
• CHEMBL294461
• UNII-L6HEL5ZI2V
• AS-59818
• (2S)-2-[[(2S)-2-[[(2S)-2-azaniumyl-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoate
• L-Leucine, L-leucyl-L-leucyl-
• L-Leucine, N-(N-L-leucyl-L-leucyl)-
• SCHEMBL1019806
• A896547
• E78624
• (S)-2-((S)-2-((S)-2-Amino-4-methylpentanamido)-4-methylpentanamido)-4-methylpentanoic acid
• (2S)-2-[(2S)-2-[(2S)-2-AMINO-4-METHYLPENTANAMIDO]-4-METHYLPENTANAMIDO]-4-METHYLPENTANOIC ACID
• TRI-L-LEUCINE
• AKOS027320356
• HY-W011116
• MFCD00038309
• Q27144718
• DTXCID001013240
• DA-74212
• DTXSID40875118
• H-LEU-LEU-LEU-OH

• MDL： MFCD00038309
• Inchi： 1S/C18H35N3O4/c1-10(2)7-13(19)16(22)20-14(8-11(3)4)17(23)21-15(18(24)25)9-12(5)6/h10-15H,7-9,19H2,1-6H3,(H,20,22)(H,21,23)(H,24,25)/t13-,14-,15-/m0/s1
• InChI Key： DNDWZFHLZVYOGF-KKUMJFAQSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC(C)C)N)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 357.26300
• Monoisotopic Mass: 357.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Not available
• Density: 1.057
• Melting Point: No data available
• Boiling Point: 589.6°Cat760mmHg
• Flash Point: 310.4°C
• Refractive Index: 1.488
• PSA: 121.52000
• LogP: 2.98830
• Solubility: Not available

H-LEU-LEU-LEU-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on H-LEU-LEU-LEU-OH

Comprehensive Analysis of H-LEU-LEU-LEU-OH (CAS No. 10329-75-6): Properties, Applications, and Research Insights

The tripeptide H-LEU-LEU-LEU-OH (CAS No. 10329-75-6), also known as Leu-Leu-Leu, is a linear oligopeptide composed of three leucine residues. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The molecular formula C₁₈H₃₃N₃O₄ and a molecular weight of 355.47 g/mol make it a valuable model for studying peptide stability, folding, and interactions. Researchers often explore its role in enzyme substrate specificity and protein-protein interactions, aligning with current trends in precision medicine and biomimetic materials.

In the context of peptide synthesis, H-LEU-LEU-LEU-OH serves as a benchmark for optimizing solid-phase peptide synthesis (SPPS) protocols. Its hydrophobic nature poses challenges in solubility and purification, topics frequently searched in academic forums. Recent studies highlight its utility in drug delivery systems, where its stability under physiological conditions is critical. The rise of AI-driven drug discovery has further amplified interest in such peptides, as computational tools predict their binding affinities for targeted therapies.

The CAS No. 10329-75-6 is often cross-referenced in databases like PubChem and ChEMBL, where users query peptide characterization methods (e.g., HPLC, MS) or storage conditions (recommended: -20°C, desiccated). Industry professionals increasingly seek data on its scalable production, reflecting the demand for cost-effective bioactive peptides. Notably, its non-toxic profile aligns with the growing market for cosmeceuticals and nutraceuticals, addressing searches like "peptides for skin barrier repair" or "sustainable peptide sourcing."

From a structural perspective, the repetitive leucine sequence in H-LEU-LEU-LEU-OH facilitates studies on secondary structure formation, particularly α-helices and β-sheets. This resonates with trending topics such as de novo protein design and materials science. Laboratories leveraging CRISPR or mRNA technology also investigate such peptides as potential modulators of gene expression, tying into popular queries about "peptide-based gene editing tools."

Quality control of CAS No. 10329-75-6 involves rigorous analytical validation, including NMR spectroscopy and chromatographic purity assays. These protocols are frequently discussed in peer-reviewed journals, matching search trends like "peptide QC best practices." Furthermore, its compatibility with green chemistry principles—such as solvent-free synthesis—positions it favorably in discussions on sustainable biotechnology.

In conclusion, H-LEU-LEU-LEU-OH exemplifies the intersection of fundamental research and applied science. Its versatility addresses pressing needs in therapeutics, diagnostics, and biomaterials, while its study aligns with high-traffic search terms like "peptide stability enhancement" and "multifunctional oligopeptides." As the scientific community prioritizes translational research, this tripeptide remains a focal point for innovation.